Cas no 2228929-17-5 (3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid)
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid
- 2228929-17-5
- EN300-1836540
-
- Inchi: 1S/C9H10O3S/c10-7-3-9(4-7,8(11)12)6-1-2-13-5-6/h1-2,5,7,10H,3-4H2,(H,11,12)
- InChI Key: DTIPLRPIOFYVCB-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1(C(=O)O)CC(C1)O
Computed Properties
- Exact Mass: 198.03506535g/mol
- Monoisotopic Mass: 198.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 85.8Ų
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1836540-1g |
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid |
2228929-17-5 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1836540-5g |
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid |
2228929-17-5 | 5g |
$2858.0 | 2023-09-19 | ||
| Enamine | EN300-1836540-10g |
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid |
2228929-17-5 | 10g |
$4236.0 | 2023-09-19 | ||
| Enamine | EN300-1836540-0.05g |
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid |
2228929-17-5 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1836540-0.1g |
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid |
2228929-17-5 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1836540-0.25g |
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid |
2228929-17-5 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1836540-0.5g |
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid |
2228929-17-5 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1836540-1.0g |
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid |
2228929-17-5 | 1g |
$1429.0 | 2023-06-01 | ||
| Enamine | EN300-1836540-2.5g |
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid |
2228929-17-5 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1836540-5.0g |
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid |
2228929-17-5 | 5g |
$4143.0 | 2023-06-01 |
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid
Introduction to 3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid (CAS No: 2228929-17-5)
3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid, identified by the CAS number 2228929-17-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by the presence of a cyclobutane ring fused with a thiophene moiety, alongside hydroxyl and carboxylic acid functional groups. The structural arrangement of these functional groups imparts unique chemical properties, making it a promising candidate for further exploration in drug discovery and development.
The thiophen-3-yl substituent in the molecular structure plays a crucial role in modulating the reactivity and biological activity of the compound. Thiophenes are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into the cyclobutane scaffold enhances the compound's potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors. This structural feature is particularly relevant in the context of developing novel therapeutic agents that can selectively bind to disease-causing targets.
The hydroxy group and the carboxylic acid moiety further contribute to the compound's versatility. The hydroxyl group can participate in hydrogen bonding, which is essential for molecule-receptor interactions, while the carboxylic acid group can act as a proton donor or acceptor, influencing the compound's solubility and stability. These functional groups are frequently exploited in drug design to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).
In recent years, there has been growing interest in cyclobutane derivatives due to their unique conformational rigidity and ability to mimic natural bioactive scaffolds. The cyclobutane ring provides a stable framework that can be fine-tuned to fit specific binding pockets in biological targets. This structural motif has been successfully employed in various drug classes, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The combination of these structural elements in 3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid suggests potential applications in multiple therapeutic areas.
One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of multiple reactive sites allows for further chemical modification, enabling researchers to tailor its properties for specific biological activities. For instance, derivatization of the carboxylic acid group could yield esters or amides, while functionalization of the hydroxyl group might introduce ether or ether-like functionalities. Such modifications are often employed to improve metabolic stability or enhance binding affinity.
Recent advancements in computational chemistry have facilitated the rapid screening of novel compounds like 3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid for potential biological activity. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. These findings align with emerging research indicating that thiophene-containing heterocycles may have therapeutic potential in treating conditions such as neurodegenerative diseases and inflammation.
The synthesis of 3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid presents an interesting challenge due to the need to construct both the cyclobutane and thiophene moieties in a single step or through sequential reactions. Modern synthetic methodologies have made significant strides in addressing these challenges, particularly through transition metal-catalyzed reactions and organometallic chemistry. These approaches have enabled the efficient construction of complex molecular frameworks while maintaining high selectivity and yield.
The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes relevant to cancer progression and inflammation. For example, analogs containing similar structural motifs have been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets for NSAIDs. Additionally, the thiophene ring may contribute to antioxidant properties, further enhancing its potential as an anti-inflammatory agent.
Another area of interest is the compound's potential application in material science. The rigid structure of cyclobutane derivatives makes them suitable candidates for polymer additives or specialty chemicals that require specific mechanical properties. Furthermore, the presence of functional groups such as hydroxyl and carboxylic acid opens up possibilities for creating cross-linked polymers or hydrogels with tailored functionalities.
The future prospects for 3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid are promising, given its unique structural features and potential biological activities. Ongoing research aims to elucidate its mechanism of action and explore its efficacy in preclinical models. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in drug discovery and development.
2228929-17-5 (3-hydroxy-1-(thiophen-3-yl)cyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)